Cas no 1286207-98-4 ((R)-1-[(Tetrahydro-2H-pyran-4-yl)methyl]pyrrolidin-3-amine dihydrochloride)
(R)-1-[(Tetrahydro-2H-pyran-4-yl)methyl]pyrrolidin-3-amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (R)-1-[(Tetrahydro-2H-pyran-4-yl)methyl]pyrrolidin-3-amine dihydrochloride
- (R)-1-((Tetrahydro-2H-pyran-4-yl)methyl)pyrrolidin-3-amine dihydrochloride
-
- Inchi: 1S/C10H20N2O.2ClH/c11-10-1-4-12(8-10)7-9-2-5-13-6-3-9;;/h9-10H,1-8,11H2;2*1H/t10-;;/m1../s1
- InChI Key: RLFNTODPKFTWAK-YQFADDPSSA-N
- SMILES: Cl.Cl.O1CCC(CC1)CN1CC[C@H](C1)N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 157
- Topological Polar Surface Area: 38.5
(R)-1-[(Tetrahydro-2H-pyran-4-yl)methyl]pyrrolidin-3-amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 064311-1g |
R)-1-[(Tetrahydro-2H-pyran-4-yl)methyl]pyrrolidin-3-amine dihydrochloride |
1286207-98-4 | 95% | 1g |
£385.00 | 2022-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1810401-1g |
(3R)-1-(Oxan-4-ylmethyl)pyrrolidin-3-amine;dihydrochloride |
1286207-98-4 | 95% | 1g |
¥21855.00 | 2024-08-09 |
(R)-1-[(Tetrahydro-2H-pyran-4-yl)methyl]pyrrolidin-3-amine dihydrochloride Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on (R)-1-[(Tetrahydro-2H-pyran-4-yl)methyl]pyrrolidin-3-amine dihydrochloride
Comprehensive Overview of (R)-1-[(Tetrahydro-2H-pyran-4-yl)methyl]pyrrolidin-3-amine dihydrochloride (CAS No. 1286207-98-4)
(R)-1-[(Tetrahydro-2H-pyran-4-yl)methyl]pyrrolidin-3-amine dihydrochloride (CAS No. 1286207-98-4) is a chiral amine derivative with significant applications in pharmaceutical research and drug development. This compound, characterized by its tetrahydro-2H-pyran-4-yl and pyrrolidin-3-amine moieties, has garnered attention due to its potential as a building block for bioactive molecules. Its dihydrochloride salt form enhances solubility and stability, making it a preferred choice for experimental studies.
The structural uniqueness of (R)-1-[(Tetrahydro-2H-pyran-4-yl)methyl]pyrrolidin-3-amine dihydrochloride lies in its stereochemistry, which plays a critical role in its interactions with biological targets. Researchers often explore such chiral amines for their enantioselective properties, particularly in the design of central nervous system (CNS) therapeutics and enzyme inhibitors. The compound's CAS No. 1286207-98-4 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry.
In recent years, the demand for high-purity chiral intermediates like (R)-1-[(Tetrahydro-2H-pyran-4-yl)methyl]pyrrolidin-3-amine dihydrochloride has surged, driven by advancements in asymmetric synthesis and drug discovery. This compound is often discussed in the context of GPCR-targeted drugs and neurotransmitter modulation, aligning with current trends in precision medicine. Its tetrahydro-2H-pyran scaffold is also notable for its prevalence in FDA-approved drugs, further underscoring its utility.
From a synthetic perspective, CAS No. 1286207-98-4 is typically prepared via stereoselective alkylation or reductive amination routes, with rigorous HPLC purification to ensure enantiomeric purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its identity and quality. These methodologies are critical for researchers investigating structure-activity relationships (SAR) in lead optimization.
The compound's pyrrolidin-3-amine core is a versatile pharmacophore, often incorporated into molecules targeting neurological disorders or metabolic diseases. Recent publications highlight its potential in allosteric modulator design, a hot topic in drug repurposing efforts. Additionally, its dihydrochloride salt form improves bioavailability, a key consideration in preclinical development.
As the pharmaceutical industry shifts toward personalized therapies, compounds like (R)-1-[(Tetrahydro-2H-pyran-4-yl)methyl]pyrrolidin-3-amine dihydrochloride are increasingly valuable. Its CAS No. 1286207-98-4 is often cross-referenced in patents related to kinase inhibitors and ion channel modulators, reflecting its broad applicability. Researchers also explore its derivatives for anti-inflammatory and neuroprotective properties, aligning with global health priorities.
In summary, (R)-1-[(Tetrahydro-2H-pyran-4-yl)methyl]pyrrolidin-3-amine dihydrochloride (CAS No. 1286207-98-4) exemplifies the intersection of chiral chemistry and pharmacological innovation. Its structural features and dihydrochloride salt form make it a cornerstone in modern medicinal chemistry, with ongoing research expanding its potential applications.
1286207-98-4 ((R)-1-[(Tetrahydro-2H-pyran-4-yl)methyl]pyrrolidin-3-amine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)